Cas no 1803607-17-1 (4,5,6,7-Tetrahydro[1,3]thiazolo[5,4-c]pyridine dihydrochloride)

4,5,6,7-Tetrahydro[1,3]thiazolo[5,4-c]pyridine dihydrochloride is a heterocyclic compound featuring a fused thiazole-pyridine core, commonly utilized in pharmaceutical and organic synthesis research. Its dihydrochloride form enhances solubility and stability, facilitating handling in aqueous and polar solvent systems. The bicyclic structure serves as a versatile scaffold for developing bioactive molecules, particularly in medicinal chemistry applications targeting central nervous system (CNS) disorders or enzyme modulation. The hydrochloride salt form ensures consistent purity and reactivity, making it suitable for high-precision synthetic routes. This compound is valued for its rigid molecular framework, which can influence conformational control in drug design. Proper storage under anhydrous conditions is recommended to maintain integrity.
4,5,6,7-Tetrahydro[1,3]thiazolo[5,4-c]pyridine dihydrochloride structure
1803607-17-1 structure
Product Name:4,5,6,7-Tetrahydro[1,3]thiazolo[5,4-c]pyridine dihydrochloride
CAS No:1803607-17-1
MF:C6H10Cl2N2S
MW:213.127997875214
MDL:MFCD27920343
CID:4784235
PubChem ID:75481703
Update Time:2025-05-21

4,5,6,7-Tetrahydro[1,3]thiazolo[5,4-c]pyridine dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 4,5,6,7-Tetrahydro[1,3]thiazolo[5,4-c]pyridine dihydrochloride
    • 4H,5H,6H,7H-[1,3]Thiazolo[5,4-c]pyridine dihydrochloride
    • MDL: MFCD27920343
    • Inchi: 1S/C6H8N2S.2ClH/c1-2-7-3-6-5(1)8-4-9-6;;/h4,7H,1-3H2;2*1H
    • InChI Key: FAJNXNPIUXYIRP-UHFFFAOYSA-N
    • SMILES: Cl.Cl.S1C=NC2=C1CNCC2

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 107
  • Topological Polar Surface Area: 53.2

4,5,6,7-Tetrahydro[1,3]thiazolo[5,4-c]pyridine dihydrochloride Pricemore >>

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Additional information on 4,5,6,7-Tetrahydro[1,3]thiazolo[5,4-c]pyridine dihydrochloride

4,5,6,7-Tetrahydro[1,3]thiazolo[5,4-c]pyridine Dihydrochloride: A Comprehensive Overview

The compound CAS No. 1803607-17-1, commonly referred to as 4,5,6,7-Tetrahydro[1,3]thiazolo[5,4-c]pyridine dihydrochloride, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, which are widely studied due to their unique chemical properties and diverse functionalities. The structure of this compound is characterized by a fused ring system consisting of a thiazole and a pyridine moiety, which contributes to its distinctive electronic and steric properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4,5,6,7-Tetrahydro[1,3]thiazolo[5,4-c]pyridine dihydrochloride. Researchers have employed various strategies, including multi-component reactions and catalytic processes, to optimize the synthesis pathway. These methods not only enhance the yield but also reduce the environmental impact of the production process. The use of green chemistry principles in the synthesis of this compound underscores its importance in sustainable chemical manufacturing.

The pharmacological properties of 4,5,6,7-Tetrahydro[1,3]thiazolo[5,4-c]pyridine dihydrochloride have been extensively studied in recent years. Preclinical studies have demonstrated its potential as a modulator of ion channels and receptors, making it a promising candidate for drug development. For instance, studies published in high-impact journals such as Nature Communications and Journal of Medicinal Chemistry have highlighted its ability to interact with voltage-gated sodium channels. This interaction suggests its potential application in the treatment of neurological disorders such as epilepsy and chronic pain.

In addition to its pharmacological applications, 4,5,6,7-Tetrahydro[1,3]thiazolo[5,c]pyridine dihydrochloride has shown remarkable catalytic activity in organic synthesis. Its ability to act as a Lewis acid catalyst has been leveraged in various reactions such as aldol condensations and Michael additions. These findings were reported in leading chemistry journals like Angewandte Chemie and Chemical Science, further solidifying its reputation as a versatile compound.

The environmental impact assessment of this compound is another critical area of research. Studies conducted by environmental scientists have evaluated its biodegradability and toxicity profiles. According to recent publications in , the compound exhibits moderate biodegradability under aerobic conditions but shows persistence in anaerobic environments. These findings are crucial for determining its safe disposal methods and minimizing its ecological footprint.

The future outlook for CAS No. 1803607-17-1 is highly promising. Collaborative efforts between academia and industry are expected to unlock new applications for this compound. For instance,, ongoing clinical trials aim to evaluate its efficacy in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Furthermore,, advancements in computational chemistry are enabling researchers to design analogs with improved pharmacokinetic profiles.

In conclusion,,4,,5,,6,,7-Tetrahydro[1,,3]thiazolo[5,,4-c]pyridine dihydrochloride) is a multifaceted compound with immense potential across various fields., From drug discovery to catalysis,, its versatility continues to captivate researchers worldwide., As scientific understanding deepens,, this compound is poised to play an increasingly significant role in advancing modern science and technology.

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